Cas no 1154974-57-8 (1,1-dioxo-1λ?-thiomorpholine-4-sulfonyl chloride)

• Product Name: 1,1-dioxo-1λ?-thiomorpholine-4-sulfonyl chloride
• CAS No: 1154974-57-8
• MF: C₄H₈ClNO₄S₂
• MW: 233.69361782074
• CID: 5157106
• Update Time: 2026-03-04

1,1-dioxo-1λ?-thiomorpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinesulfonyl chloride, 1,1-dioxide
• 1,1-Dioxo-1lambda6-thiomorpholine-4-sulfonyl chloride
• 1,1-dioxo-1λ?-thiomorpholine-4-sulfonyl chloride

• Inchi： 1S/C4H8ClNO4S2/c5-12(9,10)6-1-3-11(7,8)4-2-6/h1-4H2
• InChI Key： FUWMAUBXFITUEK-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCS(=O)(=O)CC1

Additional information on 1,1-dioxo-1λ?-thiomorpholine-4-sulfonyl chloride

1,1-Dioxo-1λ^?-Thiomorpholine-4-Sulfonyl Chloride (CAS No. 1154974-57-8): An Overview of Its Properties and Applications

1,1-Dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride (CAS No. 1154974-57-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a thiomorpholine ring and a sulfonyl chloride functional group. These properties make it an attractive reagent for various chemical transformations and the synthesis of complex molecules.

The thiomorpholine ring is a six-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of this ring imparts specific chemical and physical properties to the molecule, such as enhanced stability and reactivity. The sulfonyl chloride group, on the other hand, is a highly reactive functional group that can participate in a wide range of chemical reactions, including nucleophilic substitution and condensation reactions.

In recent years, there has been growing interest in the use of 1,1-dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride in the synthesis of bioactive compounds. One notable application is in the development of new pharmaceuticals. For instance, researchers have utilized this compound to synthesize potent inhibitors of various enzymes involved in disease pathways. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 1,1-dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride has also found use in materials science. The compound's reactivity and structural flexibility make it suitable for the synthesis of advanced polymers and functional materials. For example, it has been employed in the preparation of polymeric coatings with enhanced mechanical properties and improved resistance to environmental factors.

The synthesis of 1,1-dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride typically involves several steps. One common approach is to start with thiomorpholine and oxidize it to form the corresponding sulfone. The sulfone is then treated with chlorosulfonic acid to introduce the sulfonyl chloride group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that 1,1-dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride is a reactive compound that can pose hazards if not handled properly. It should be stored in a cool, dry place away from moisture and strong bases. Appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The future prospects for 1,1-dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride are promising. Ongoing research continues to explore new applications and derivatives of this compound. For instance, there is growing interest in using it as a building block for the development of novel catalysts and functional materials with unique properties.

In conclusion, 1,1-dioxo-1λ^?-thiomorpholine-4-sulfonyl chloride (CAS No. 1154974-57-8) is a valuable reagent with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an essential tool for chemists working on the development of new compounds and materials.